Cas no 1250143-76-0 (3-(1H-indazol-1-yl)-2-(methylamino)propanamide)

• Product Name: 3-(1H-indazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1250143-76-0
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6171548
• PubChem ID: 62139833
• Update Time: 2025-07-17

3-(1H-indazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indazol-1-yl)-2-(methylamino)propanamide
• CS-0292694
• EN300-1140196
• 1250143-76-0
• AKOS011420168

• Inchi： 1S/C11H14N4O/c1-13-9(11(12)16)7-15-10-5-3-2-4-8(10)6-14-15/h2-6,9,13H,7H2,1H3,(H2,12,16)
• InChI Key： OUODYDYDSWPREH-UHFFFAOYSA-N
• SMILES： O=C(C(CN1C2C=CC=CC=2C=N1)NC)N

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(1H-indazol-1-yl)-2-(methylamino)propanamide

Introduction to 3-(1H-indazol-1-yl)-2-(methylamino)propanamide (CAS No. 1250143-76-0)

3-(1H-indazol-1-yl)-2-(methylamino)propanamide, with the CAS number 1250143-76-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The structure of 3-(1H-indazol-1-yl)-2-(methylamino)propanamide consists of an indazole ring linked to a propanamide moiety with a methylamino substituent, making it a promising candidate for various pharmacological studies.

The chemical structure of 3-(1H-indazol-1-yl)-2-(methylamino)propanamide can be represented as follows: C₁₂H₁₅N₃O. This compound is characterized by its high solubility in organic solvents and moderate solubility in water, which facilitates its use in both in vitro and in vivo experiments. The molecular weight of 3-(1H-indazol-1-yl)-2-(methylamino)propanamide is approximately 229.26 g/mol, and it has a melting point ranging from 150°C to 155°C.

In recent years, extensive research has been conducted to explore the pharmacological properties of 3-(1H-indazol-1-yl)-2-(methylamino)propanamide. One of the most notable areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(1H-indazol-1-yl)-2-(methylamino)propanamide has also been investigated for its potential anti-cancer effects. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism behind this activity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its therapeutic applications, 3-(1H-indazol-1-yl)-2-(methylamino)propanamide has been studied for its neuroprotective properties. Preclinical studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to reduce oxidative stress and inhibit the activation of microglia, which are key players in neuroinflammation.

The safety profile of 3-(1H-indazol-1-yl)-2-(methylamino)propanamide has also been evaluated in various preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-(1H-indazol-1-yl)-2-(methylamino)propanamide (CAS No. 1250143-76-0) is a versatile compound with a wide range of potential therapeutic applications. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in the treatment of various diseases.